![molecular formula C8H9NO3 B1317243 Methyl 2-(hydroxymethyl)isonicotinate CAS No. 58481-17-7](/img/structure/B1317243.png)
Methyl 2-(hydroxymethyl)isonicotinate
Overview
Description
Methyl 2-(hydroxymethyl)isonicotinate is a chemical compound with the molecular formula C8H9NO3 and a molecular weight of 167.16 g/mol . It is used for research purposes .
Synthesis Analysis
The synthesis of this compound is not widely documented in the available literature. More detailed information about its synthesis may be proprietary or not yet explored .Molecular Structure Analysis
The molecular structure of this compound contains a total of 21 bonds. There are 12 non-H bonds, 7 multiple bonds, 3 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 aromatic ester, 1 hydroxyl group, 1 primary alcohol, and 1 Pyridine .Scientific Research Applications
Pest Management Application
Methyl isonicotinate, including its derivative Methyl 2-(hydroxymethyl)isonicotinate, has been extensively studied for pest management, particularly in thrips control. It is considered a non-pheromone semiochemical, influencing the behavior of various thrips species, which are known virus vectors in agriculture. Research indicates its effectiveness in trapping, mass trapping, and as a behavioral synergist with insecticides in different crops (Teulon et al., 2017).
Electrochemical Properties
The electrochemical reduction of methyl isonicotinate has been explored, revealing insights into the reduction mechanisms of the >CO group in aqueous mediums. This research is significant in understanding the chemical and electrochemical properties of such compounds, which could have broader applications in various scientific fields (Laviron et al., 1994).
Structural Analysis and Applications
The structural analysis of methyl isonicotinate derivatives, such as (R)-2-methylheptyl isonicotinate, has been conducted to clarify its molecular structure. This has implications for its use as a potential anti-microbial agent against various pathogens, highlighting its significance in medical and pharmacological research (Ponnapalli et al., 2018).
Synthesis Techniques
Research into the synthesis of methyl isonicotinate using solid super acid as a catalyst offers insights into more efficient and sustainable production methods. This could have implications for large-scale manufacturing in industries where this compound is used (Li Xu-dong, 2004).
Applications in Epigenetics
While not directly linked to this compound, studies on DNA methylation and hydroxymethylation in stem cells provide a broader context of how hydroxymethyl groups, similar to the one in this compound, play a role in epigenetic mechanisms. This research is crucial in understanding gene regulation and has potential applications in regenerative medicine and cancer research (Cheng et al., 2015).
Mechanism of Action
Mode of Action
The mode of action of Methyl 2-(hydroxymethyl)isonicotinate is currently unknown . It is used as a semiochemical, influencing the movement of thrips . .
Result of Action
This compound is known to influence the movement of thrips . It is used as the active ingredient in several sticky thrip traps to monitor and catch thrips in greenhouses . .
Action Environment
Its use in greenhouses suggests that it may be stable and effective in controlled environments .
Safety and Hazards
Methyl 2-(hydroxymethyl)isonicotinate is associated with certain hazards. It has been classified with the GHS07 pictogram and carries the signal word “Warning”. The hazard statements associated with this compound include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and avoiding contact with skin and eyes .
properties
IUPAC Name |
methyl 2-(hydroxymethyl)pyridine-4-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO3/c1-12-8(11)6-2-3-9-7(4-6)5-10/h2-4,10H,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBBNEARCAGHGCQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=NC=C1)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10534023 | |
Record name | Methyl 2-(hydroxymethyl)pyridine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10534023 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
58481-17-7 | |
Record name | Methyl 2-(hydroxymethyl)pyridine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10534023 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 2-(hydroxymethyl)pyridine-4-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.